2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-4-yl)propanoic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(oxan-4-yl)propanoic acid
• InChI: InChI=1S/C23H25NO5/c1-23(21(25)26,15-10-12-28-13-11-15)24-22(27)29-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,27)(H,25,26)
• InChI Key: PKXCIEOJZVRRNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCOCC1)(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C23H25NO5
• Molecular Weight: 395.4 g/mol
• CAS RN: 2094402-61-4

Description

Compounds with a structure similar to “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-4-yl)propanoic acid” are often used in the synthesis of peptides. The fluorenylmethyloxycarbonyl (Fmoc) group is a common protecting group for amines in peptide synthesis.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of an Fmoc-protected amino acid with an appropriate alcohol. The exact synthesis process would depend on the specific structures of the starting materials.

Molecular Structure Analysis

The molecular structure of these compounds typically includes a fluorenyl group, an ester linkage, and an amino acid moiety. The exact structure would depend on the specific amino acid and alcohol used in the synthesis.

Chemical Reactions Analysis

In peptide synthesis, the Fmoc group can be removed under basic conditions, allowing the free amine to react with the next amino acid in the sequence. The ester linkage can also be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds would depend on the specific structures of the amino acid and alcohol moieties. They are typically solid at room temperature.

Scientific Research Applications

Synthesis and Peptide Applications

• Peptide Synthesis : This compound has been utilized in the synthesis of N-Fmoc-protected β-amino acids, a process crucial in peptide chemistry. It's used for creating enantiomerically pure N-Fmoc-protected β-amino acids efficiently (Ellmerer-Müller et al., 1998).

• Production of Homologous Amino Acids : The preparation of N-Fmoc-protected β2-homoamino acids, an important step for solid-phase syntheses of β-peptides, utilizes this compound. This method is suitable for large-scale preparation (Šebesta et al., 2003).

• Unnatural Amino Acid Synthesis : It is used in creating differentially protected azatryptophan derivatives, which are significant in peptide-based drug discovery (Nimje et al., 2020).

Material Science and Nanotechnology

• Self-Assembled Structures : Fmoc modified aliphatic amino acids, including this compound, are studied for their self-assembling properties. These properties are significant for designing novel self-assembled architectures in material science and nanotechnology (Gour et al., 2021).

• Controlled Morphological Changes : This compound is used to study controlled morphological changes in self-assembled structures, which is crucial for applications in material science and nanotechnology (Kshtriya et al., 2021).

Other Applications

• Carbon Nanotube Dispersion : It has been used in enzymatically activated surfactants for homogeneous aqueous nanotube dispersions, an important aspect in nanotechnology applications (Cousins et al., 2009).

• Solid Phase Synthesis of Peptides : This compound is integral in the solid-phase synthesis of peptides, particularly for creating peptide amides (Funakoshi et al., 1988).

Mechanism of Action

As part of a larger peptide, the mechanism of action of such compounds would depend on the specific biological activity of the peptide.

Safety and Hazards

These compounds may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Proper protective measures should be taken when handling these compounds.

Future Directions

Future research may focus on the development of new synthesis methods for these compounds, as well as their use in the synthesis of novel peptides.